21-Dehydro Cloprednol

Specification

• Molecular Formula: C₂₁H₂₃ClO₅
• Molecular Weight: 390.86

Introduction

21-Dehydro Cloprednol represents an important reference standard in pharmaceutical analysis, specifically for quality control processes related to Cloprednol preparations. While Cloprednol itself has been studied for therapeutic applications in asthma and arthritis, 21-Dehydro Cloprednol serves primarily as an analytical marker for identifying and quantifying impurities in pharmaceutical grade Cloprednol.

The compound is characterized by its aldehyde functional group, which distinguishes it structurally from Cloprednol. Understanding this compound is essential for researchers and quality control specialists working with corticosteroid medications and their metabolites or degradation products.

Chemical Identity and Structure

21-Dehydro Cloprednol is formally identified as (11β)-6-Chloro-11,17-dihydroxy-3,20-dioxopregna-1,4,6-trien-21-al, reflecting its complex steroid structure with specific functional groups. The compound possesses the following chemical properties:

Property	Value
Molecular Formula	C₂₁H₂₃ClO₅
Molecular Weight	390.86 g/mol
Physical Appearance	White to Off-White Solid
Chemical Family	Steroid/Corticosteroid derivative

The structural characteristics of 21-Dehydro Cloprednol include a chlorinated pregna-diene framework with multiple oxygen-containing functional groups, including an aldehyde group that represents the "dehydro" modification at position 21 compared to Cloprednol.

Physical and Chemical Properties

Solubility Profile

21-Dehydro Cloprednol demonstrates selective solubility in various organic solvents, which is important for analytical procedures and handling:

Solvent	Solubility
Chloroform	Soluble
Dichloromethane	Soluble
DMSO	Slightly soluble
Ethyl Acetate	Slightly soluble
Methanol	Slightly soluble
THF (Tetrahydrofuran)	Slightly soluble

This solubility profile is significant for laboratory applications, particularly for preparing analytical standards and conducting chromatographic analyses.

Optical Properties

The compound demonstrates specific optical rotation measured at +23.2° (c = 0.1, Methanol), indicating its chiral nature and providing a critical parameter for identity confirmation in analytical settings.

Analytical Characteristics

Chromatographic Properties

Thin-Layer Chromatography (TLC) provides important identification parameters for 21-Dehydro Cloprednol:

Parameter	Specification
Stationary Phase	C18
Mobile Phase	Acetonitrile : Water (1:1)
Visualization Methods	UV, AMCS, and KMnO₄
Retention Factor (Rf)	0.55

These chromatographic parameters are essential for quality control applications and verification of compound identity.

Spectroscopic Characteristics

Multiple spectroscopic methods confirm the structural identity of 21-Dehydro Cloprednol:

Analytical Method	Findings
Nuclear Magnetic Resonance (NMR)	Confirms structural conformation
Mass Spectrometry (MS)	Verifies molecular weight and fragmentation pattern
Elemental Analysis	Theoretical values: %C: 64.53, %H: 5.93
HPLC Purity	Typically >95% (at 230 nm)

These analytical parameters provide definitive identification and purity assessment of the compound for research applications.

Relationship to Cloprednol

21-Dehydro Cloprednol is specifically identified as an impurity of Cloprednol (C587295), which itself is an anti-inflammatory corticosteroid investigated for therapeutic applications. The structural relationship between these compounds makes 21-Dehydro Cloprednol important in pharmaceutical quality control.

Cloprednol Therapeutic Context

Understanding the parent compound provides context for 21-Dehydro Cloprednol's significance:

• Cloprednol is a synthetic glucocorticoid investigated for treating asthma and arthritis

• Clinical studies have shown efficacy for Cloprednol in steroid-dependent asthma patients

• Cloprednol has been administered as a once-daily morning dose (5-12.5 mg) with satisfactory clinical outcomes in long-term studies

As an impurity of a therapeutic agent, 21-Dehydro Cloprednol must be monitored and controlled in pharmaceutical preparations to ensure safety and efficacy of the medicinal product.

Aspect	Details
Common Package Sizes	2.5 mg, 5 mg, 25 mg
Typical Purity	>95% by HPLC
Common Suppliers	LGC Standards, Toronto Research Chemicals, Santa Cruz Biotechnology
Intended Use	Research and analytical reference standard

These commercial preparations are primarily intended for analytical chemistry applications and pharmaceutical quality control.

Storage Parameter	Recommendation
Temperature	-20°C under inert atmosphere, or 2-8°C refrigerated
Protection	Shield from air and light
Long-term Storage	Freezing recommended
Shipping Stability	Stable at room temperature during transport
Retest Period	Typically 3-4 years when properly stored

Following these storage recommendations helps maintain the compound's structural integrity and analytical utility.

Research Applications

The primary applications of 21-Dehydro Cloprednol in research include:

• Use as a reference standard for identifying and quantifying impurities in Cloprednol preparations

• Application in method development for steroid analysis

• Utility in quality control processes for corticosteroid pharmaceuticals

• Potential value in metabolic and degradation pathway studies for Cloprednol

As pharmaceutical quality standards continue to evolve, compounds like 21-Dehydro Cloprednol play an increasingly important role in ensuring medication safety and efficacy.